Cas no 1638760-58-3 (4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)

• Product Name: 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• CAS No: 1638760-58-3
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 5272085
• Update Time: 2026-03-09

4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid

• Inchi： 1S/C8H7N3O2/c9-5-1-2-10-7-6(5)4(3-11-7)8(12)13/h1-3H,(H,12,13)(H3,9,10,11)
• InChI Key： RKJABQZHEFKANH-UHFFFAOYSA-N
• SMILES： C12NC=C(C(O)=O)C1=C(N)C=CN=2

Additional information on 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid

Comprehensive Analysis of 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS 1638760-58-3)

The 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS 1638760-58-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other therapeutic agents targeting metabolic disorders.

One of the key features of 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid is its carboxylic acid functional group, which enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis. The presence of the amino group further expands its utility, allowing for facile derivatization and conjugation with other molecules. These properties make it a valuable building block in medicinal chemistry, where it is often used to design novel compounds with improved pharmacokinetic profiles.

In recent years, the demand for pyrrolopyridine derivatives has surged, driven by their potential in treating diseases such as cancer, inflammation, and neurodegenerative disorders. The 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid is no exception, with studies highlighting its role in modulating key enzymatic pathways. For instance, its structural similarity to purine bases allows it to interact with ATP-binding sites in kinases, a property exploited in the design of targeted therapies.

The synthesis of 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid typically involves multi-step reactions, starting from readily available precursors. Researchers have optimized these protocols to achieve high yields and purity, ensuring reproducibility for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, confirming its identity and assessing its suitability for further applications.

Beyond its pharmaceutical potential, 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid is also explored in material science. Its conjugated π-system and ability to form hydrogen bonds make it a candidate for designing organic semiconductors and fluorescent probes. These applications align with the growing interest in sustainable and bio-based materials, a trend fueled by environmental concerns and the push for greener technologies.

Safety and handling of 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid are well-documented, with standard laboratory precautions sufficient for its use. It is stable under ambient conditions but should be stored in a cool, dry place to prevent degradation. As with any chemical, proper personal protective equipment (PPE) is recommended to minimize exposure risks.

The future of 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid looks promising, with ongoing research uncovering new applications and refining synthetic methodologies. Its versatility and biological relevance ensure its continued relevance in both academic and industrial settings. For researchers and manufacturers alike, this compound represents a valuable tool in the quest for innovative solutions to complex challenges in health and technology.